Cas no 1179661-05-2 ([2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol)

• Product Name: [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol
• CAS No: 1179661-05-2
• MF: C₁₃H₉Cl₂FO₂
• MW: 287.113765478134
• CID: 4575504
• Update Time: 2025-10-08

[2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(3,4-Dichlorophenoxy)-5-fluorophenyl]methanol
• [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol

• Inchi： 1S/C13H9Cl2FO2/c14-11-3-2-10(6-12(11)15)18-13-4-1-9(16)5-8(13)7-17/h1-6,17H,7H2
• InChI Key： UIZMTUSEPQYIFY-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=CC=C1OC1=CC=C(Cl)C(Cl)=C1

Additional information on [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol

Recent Advances in the Study of [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol (CAS: 1179661-05-2) in Chemical Biology and Pharmaceutical Research

The compound [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol (CAS: 1179661-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dichlorophenoxy group and a fluorophenyl methanol moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of the fluorophenyl group in enhancing the compound's bioavailability and metabolic stability. Additionally, the dichlorophenoxy moiety was found to play a critical role in binding to specific biological targets, such as enzymes involved in inflammatory pathways.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an anti-inflammatory agent. The researchers conducted in vitro and in vivo assays, demonstrating that [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol effectively inhibits key inflammatory mediators, such as COX-2 and TNF-α. The study also reported a favorable safety profile, with minimal cytotoxicity observed in mammalian cell lines.

Further research has explored the compound's applications in oncology. A 2024 preprint article on bioRxiv revealed that [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. The study proposed a novel mechanism of action involving the disruption of intracellular signaling pathways, leading to apoptosis in malignant cells.

Despite these promising findings, challenges remain in the development of [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural and functional properties make it a compelling candidate for further investigation.

In conclusion, recent research on [2-(3,4-dichlorophenoxy)-5-fluorophenyl]methanol (CAS: 1179661-05-2) underscores its potential as a versatile scaffold for drug discovery. Its applications in inflammation and oncology, coupled with its favorable pharmacological properties, position it as a molecule of significant interest in the pharmaceutical industry. Continued research and development efforts are expected to further elucidate its therapeutic potential and optimize its clinical applicability.